Cas no 56292-68-3 (4,5-dimethyltetradecahydrophenanthrene)

4,5-dimethyltetradecahydrophenanthrene structure

56292-68-3 structure

Product Name:4,5-dimethyltetradecahydrophenanthrene

CAS No:56292-68-3

Molecular Formula:C₁₆H₂₈

Molecular Weight:220.39352

CID:882170

PubChem ID:279048

4,5-dimethyltetradecahydrophenanthrene Properties

Names and Identifiers

- 4,5-dimethyltetradecahydrophenanthrene
- 1,3-dimethyltricyclo[8.4.0.0(2,6)]tetradecane
- 4,5-dimethyl-1,2,3,4,4a,4b,5,6,7,8,8a,9,10,10a-tetradecahydrophenanthrene

Computed Properties

Exact Mass: 220.21924
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 220.219100893g/mol
Heavy Atom Count: 16
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.5
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 4.88500
PSA: 0

4,5-dimethyltetradecahydrophenanthrene Related Literature

1. Iodine and ammonium persulfate mediated activation of DMSO: an approach to N-formylation of amides and synthesis of isatins†

Org. Biomol. Chem., 2022,20, 8197-8202
2. Natural sesquiterpenoids

Nat. Prod. Rep., 1993,10, 397-419
3. Physical methods for analysis in the 70s

Proc. Soc. Anal. Chem., 1973,10, 191-196
4. LDH nanocages synthesized with MOF templates and their high performance as supercapacitors†

Zhen Jiang,Zhengping Li,Zhenhua Qin,Haiyan Sun,Xiuling Jiao,Dairong Chen Nanoscale, 2013,5, 11770-11775
5. Diastereoselective metal-catalyzed [4 + 2 + 2] carbocyclization reactions utilizing a rhodium N-heterocyclic carbene (NHC) complex: the first example of a rhodium NHC-catalyzed [m + n + o] carbocyclization†

P. Andrew Evans,Erich W. Baum,Aleem N. Fazal,Maren Pink Chem. Commun., 2005, 63-65
6. Fluorescent properties of an azacrown-containing styryl derivative of naphthopyran: ion-binding response and photochemical switching off†

Artem B. Smolentsev,Valeri V. Korolev,Sergey V. Paramonov,Olga A. Fedorova Photochem. Photobiol. Sci., 2013,12, 1803-1810
7. Facile and scalable fabrication of nanostructured nickel thin film electrodes for electrochemical detection of formaldehyde

Muhammad Ali Ehsan,Abdul Rehman Anal. Methods, 2020,12, 4028-4036
8. Ultrafine Pd nanoparticles loaded benzothiazole-linked covalent organic framework for efficient photocatalytic C–C cross-coupling reactions†

Hongyun Niu,Lin Xu,Hui Zhang RSC Adv., 2020,10, 29402-29407
9. Porous MoS2 nanosheets for the fast decomposition of energetic compounds†

Xu Zhao,Jianhu Zhang,Feiyan Gong,Bin Huang,Zhijian Yang Dalton Trans., 2022,51, 5278-5284
10. Triphenylphosphine-mediated olefination of aldehydes with (Z)-(2-acetoxyalk-1-enyl)phenyl-λ3-iodanes: generation and reaction of (2-oxoalkyl)phenyl-λ3-iodanes

Masahito Ochiai,Yoshio Nishi,Junichi Nishitani,Da-Wei Chen,Sakiko Hashimoto,Yoshimi Tsuchimoto Chem. Commun., 2000, 1157-1158

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

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